Graphene oxide/alginate/polyacrylate hydrogels as a draw agent for osmosis water purification†
Environmental Science: Water Research & Technology Pub Date: 2023-10-18 DOI: 10.1039/D3EW00502J
Abstract
Alginate–polyacrylate hydrogels (A-PAA) and graphene oxide-incorporated alginate–polyacrylate (A-PAA-GO) hydrogels were synthesized and found to possess permanent self-generating osmotic potential – the hydrogels showed the ability to continuously draw water across an osmotic membrane. Dynamic water contact angle tests demonstrated that the surfaces of A-PAA and A-PAA-GO were superhydrophilic. Water production studies demonstrated that the hydrogels were able to successfully draw water across an osmotic cellulose triacetate membrane continuously; short-term and long-term preliminary tests showed that the water production of A-PAA-GO was 140.9% (10.6 ± 1.5 g) and 86.9% (53.2 g) higher than that of A-PAA, respectively. In organics removal tests, the water production of A-PAA-GO was 21.9 g with a 93% humic acid rejection, whereas that of A-PAA was 16.6 g with a 94% humic acid rejection. The superior water production of A-PAA-GO was due to a combined result of the osmotic potential-inducing PAA and the flexible GO nanosheets, both of which helped produce more hydrophilic sites and improve the interconnectivity of the hydrophilic channels within the hydrogel matrix. Furthermore, it was found that water was collected directly without the use of external stimuli. The A-PAA-GO hydrogels demonstrated promising potential for use as non-liquid draw agents in osmosis water purification and production.
Recommended Literature
- [1] Colorimetric sensor arrays for the detection and identification of antibiotics
- [2] Wide visible-range activatable fluorescence ZnSe:Eu3+/Mn2+@ZnS quantum dots: local atomic structure order and application as a nanoprobe for bioimaging†
- [3] Macroporous double-network cryogels: formation mechanism, enhanced mechanical strength and temperature/pH dual sensitivity†
- [4] Embroidered electrochemical sensors for biomolecular detection†
- [5] Online transient isotachophoresis concentration by the pseudo-terminating electrolyte buffer for the separation of DNA–aptamer and its thrombin complex in poly(methyl methacrylate) microchip†
- [6] Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†
- [7] Engineered metalloregulation of azide binding affinity and reduction potential of horse heart myoglobin
- [8] Contents and Highlights in Chemical Science
- [9] Cyclic diarsines. Part II. 1:4-Disubstituted diethylenediarsines
- [10] Schottky barrier tuning of the single-layer MoS2 on magnetic metal substrates through vacancy defects and hydrogenation
Journal Name：Environmental Science: Water Research & Technology
Research Products
-
CAS no.: 17049-50-2
